Cas no 1121756-16-8 (Sulfo-Cy5 carboxylic acid)

• Product Name: Sulfo-Cy5 carboxylic acid
• CAS No: 1121756-16-8
• MF: C₃₂H₃₈N₂O₈S₂
• MW: 642.782726764679
• MDL: MFCD28385493
• CID: 3045619
• PubChem ID: 118987355
• Update Time: 2025-10-28

Sulfo-Cy5 carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Sulfo-Cy5 carboxylic acid
• Sulfo-Cyanine5 carboxylic acid
• Sulfo Cy5 Carboxylic acids(methyl)
• diSulfo-Cyanine5 carboxylic acid
• SULFOCY5CARBOXYLICACIDS
• SulfoCy5Carboxylicacids, 95%
• Sulfo-Cyanine5 Carboxylic Acid (Methyl Type)
• diSulfo-Cy5 carboxylic acid
• 1121756-16-8
• sodium;1-(5-carboxypentyl)-3,3-dimethyl-2-[5-(1,3,3-trimethyl-5-sulfonatoindol-1-ium-2-yl)penta-2,4-dienylidene]indole-5-sulfonate

• MDL： MFCD28385493
• Inchi： 1S/C32H38N2O8S2/c1-31(2)24-20-22(43(37,38)39)15-17-26(24)33(5)28(31)12-8-6-9-13-29-32(3,4)25-21-23(44(40,41)42)16-18-27(25)34(29)19-11-7-10-14-30(35)36/h6,8-9,12-13,15-18,20-21H,7,10-11,14,19H2,1-5H3,(H2-,35,36,37,38,39,40,41,42)
• InChI Key： DTIFRUNGEJKSRN-UHFFFAOYSA-N
• SMILES： C(N1C(C(C)(C)C2=CC(S(O)(=O)=O)=CC=C12)=CC=CC=CC1=[N+](C2=CC=C(S([O-])(=O)=O)C=C2C1(C)C)C)CCCCC(=O)O

Computed Properties

• Exact Mass: 664.18890277g/mol
• Monoisotopic Mass: 664.18890277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 9
• Complexity: 1400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

Sulfo-Cy5 carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on Sulfo-Cy5 carboxylic acid

Sulfo-Cy5 Carboxylic Acid: A Comprehensive Overview

Sulfo-Cy5 carboxylic acid, also known as CAS No. 1121756-16-8, is a fluorescent compound that has garnered significant attention in the fields of biochemistry, molecular biology, and analytical chemistry. This compound is a derivative of the well-known Cy5 dye, which belongs to the family of cyanine dyes. The sulfo group attached to the molecule enhances its water solubility, making it particularly suitable for use in aqueous environments, such as in biological systems.

The structure of Sulfo-Cy5 carboxylic acid consists of a conjugated system of aromatic rings with nitrogen atoms, which is responsible for its strong absorbance and fluorescence properties. The carboxylic acid group provides a reactive site for covalent conjugation with other molecules, such as proteins, peptides, or nucleic acids. This feature makes it an invaluable tool in various applications, including fluorescence imaging, sensing, and diagnostics.

Recent studies have highlighted the exceptional photostability and brightness of Sulfo-Cy5 carboxylic acid, which make it ideal for long-term imaging experiments. For instance, researchers have utilized this dye to track the movement of proteins within living cells over extended periods. The ability to maintain fluorescence intensity under prolonged illumination is a critical advantage in live-cell imaging and time-lapse microscopy.

In addition to its role in imaging, Sulfo-Cy5 carboxylic acid has been employed as a probe in biosensing applications. By conjugating this dye with specific biomolecules, such as antibodies or aptamers, researchers can develop highly sensitive assays for the detection of analytes in complex biological samples. Recent advancements in nanotechnology have further expanded its utility by incorporating it into nanoparticles for targeted drug delivery and real-time monitoring of therapeutic efficacy.

The synthesis of Sulfo-Cy5 carboxylic acid involves a multi-step process that includes the formation of the cyanine core followed by sulfonation and carboxylation. Optimization of these steps is crucial to ensure high purity and yield. Recent research has focused on developing more efficient synthetic routes that minimize environmental impact while maintaining the quality of the final product.

One of the most promising areas of application for Sulfo-Cy5 carboxylic acid is in diagnostic medicine. Its ability to fluoresce under near-infrared light makes it suitable for deep tissue imaging, which is essential for early disease detection. For example, studies have demonstrated its use in detecting cancer biomarkers with high sensitivity and specificity.

Moreover, the compatibility of Sulfo-Cy5 carboxylic acid with various labeling techniques has made it a versatile tool in proteomics and genomics research. By conjugating this dye with specific probes, scientists can study molecular interactions and pathways at unprecedented resolution. Recent breakthroughs in single-molecule fluorescence microscopy have further underscored its potential in unraveling complex biological processes.

In conclusion, Sulfo-Cy5 carboxylic acid (CAS No. 1121756-16-8) is a powerful fluorescent compound with a wide range of applications in modern science and technology. Its unique properties, combined with ongoing advancements in synthesis and application techniques, ensure that it will remain a cornerstone in fluorescence-based research for years to come.